Cas no 1805253-81-9 (3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805253-81-9
• MF: C₉H₆Br₂F₂N₂
• MW: 339.96214723587
• CID: 4809366
• Update Time: 2025-05-20

3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H6Br2F2N2/c10-3-7-8(11)5(1-2-14)6(4-15-7)9(12)13/h4,9H,1,3H2
• InChI Key： PNSJKPGAOPEYDP-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=NC=C(C(F)F)C=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805253-81-9) and Its Applications in Modern Chemical Biology

3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805253-81-9) is a highly versatile intermediate compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with bromo, bromomethyl, and difluoromethyl groups, making it a valuable building block for the synthesis of complex molecules. The strategic placement of these functional groups endows the compound with unique reactivity, enabling its use in diverse synthetic pathways.

The bromomethyl group at the 2-position of the pyridine ring is particularly noteworthy, as it serves as a reactive handle for further functionalization through nucleophilic substitution reactions. This allows for the introduction of various pharmacophores, including amines, alcohols, and thiols, which are critical for drug design. Additionally, the difluoromethyl group at the 5-position introduces electronic and steric effects that can modulate the bioactivity of derived compounds. These features make 3-bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on exploiting fluorinated compounds in drug discovery. The presence of difluoromethyl groups in biologically active molecules has been shown to enhance metabolic stability, improve binding affinity to target proteins, and increase oral bioavailability. For instance, studies have demonstrated that fluorinated pyridines exhibit promising activity as kinase inhibitors and antiviral agents. The compound under discussion (3-bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile) aligns with this trend by providing a pre-fabricated scaffold that can be readily modified to explore new chemical space.

One of the most compelling applications of this compound is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes and are implicated in various diseases, including cancer and inflammatory disorders. However, due to their flat and hydrophobic binding surfaces, PPIs have posed significant challenges for drug design. The bromomethyl group in 3-bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile offers an opportunity to install molecular handles that can engage with PPI interfaces through covalent or non-covalent interactions. Recent advances in fragment-based drug discovery have highlighted the importance of such versatile intermediates in identifying lead compounds capable of disrupting PPIs.

Furthermore, the acetonitrile moiety at the 4-position of the pyridine ring provides a polar handle that can enhance solubility and binding affinity when incorporated into drug-like molecules. This feature is particularly valuable when designing compounds intended for oral administration or when targeting membrane-bound receptors where solubility is a critical factor. The combination of these functional groups makes 3-bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile a multifaceted tool for medicinal chemists exploring both small-molecule inhibitors and probes for biological studies.

The growing interest in fluorinated pyridines has also spurred innovation in synthetic methodologies. Researchers have developed novel catalytic systems that enable efficient functionalization of these heterocycles while maintaining regioselectivity. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at specific positions on the pyridine ring. These advances have made it possible to rapidly generate libraries of derivatives from 3-bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile, accelerating the discovery process.

In clinical settings, derivatives of this compound have shown promise as preclinical candidates for treating neurological disorders. Pyridine-based scaffolds are well-represented in drugs targeting neurotransmitter receptors and ion channels. The unique combination of substituents in 3-bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile allows for fine-tuning of pharmacokinetic properties and target engagement profiles. Preclinical studies have demonstrated that certain analogs exhibit potent activity against enzymes involved in neurodegenerative diseases while maintaining good tolerability.

The role of computational chemistry in optimizing derivatives derived from 3-bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities andADRs before synthesizing candidate compounds. This approach has significantly reduced time-to-market by allowing rapid screening of virtual libraries generated from this intermediate. Furthermore, machine learning algorithms trained on large datasets have been developed to identify structural motifs that correlate with biological activity.

Future directions in this field may involve exploring enantioselective synthesis methods to access chiral derivatives of this compound. Chirality is a critical factor in many drugs, influencing both potency and safety profiles. Advances in asymmetric catalysis could enable the preparation of enantiomerically pure compounds without relying on expensive chiral auxiliaries or reagents.

In conclusion,3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805253-81-9) represents a cornerstone intermediate for modern chemical biology research with far-reaching implications across pharmaceutical development and academic investigations into complex biological systems. Its unique structural features make it an invaluable asset for medicinal chemists seeking to design innovative therapeutics targeting challenging disease areas such as cancer and neurodegenerative disorders.